2-Chloro-1-methyl-6-nitro-1H-benzo[d]imidazole

• IUPAC Name: 2-chloro-1-methyl-6-nitrobenzimidazole
• InChI: InChI=1S/C8H6ClN3O2/c1-11-7-4-5(12(13)14)2-3-6(7)10-8(11)9/h2-4H,1H3
• InChI Key: KXMTWHCGFNZHTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)[N+](=O)[O-])N=C1Cl
• Molecular Formula: C8H6ClN3O2
• Molecular Weight: 211.60 g/mol

Description

2-Chloro-1-methyl-6-nitro-1H-benzo[d]imidazole is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. A one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles was achieved in very good yields by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antimicrobial Activity

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Anti-inflammatory Activity

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Antitumor Activity

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Antidiabetic Activity

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Antiallergic Activity

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Mechanism of Action

Target of Action

It is known that imidazole derivatives, which include this compound, have a broad range of biological activities . They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological effects .

Biochemical Pathways

Given the broad range of biological activities associated with imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, suggesting that they can induce various molecular and cellular effects .

Safety and Hazards

2-Chloro-1-methylimidazole causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.